Cas no 73396-58-4 (4-amino-5-tert-butyl-4H-1,2,4-triazole-3-thiol)

4-Amino-5-tert-butyl-4H-1,2,4-triazole-3-thiol is a heterocyclic compound featuring a 1,2,4-triazole core substituted with an amino group at the 4-position, a tert-butyl group at the 5-position, and a thiol group at the 3-position. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly for the preparation of pharmaceuticals, agrochemicals, and coordination complexes. The tert-butyl group enhances steric stability, while the thiol and amino functionalities provide versatile sites for further derivatization. Its well-defined molecular architecture ensures consistent performance in applications requiring precise chemical modifications. The compound is typically handled under controlled conditions due to its reactive thiol group.

4-amino-5-tert-butyl-4H-1,2,4-triazole-3-thiol structure

73396-58-4 structure

Product Name:4-amino-5-tert-butyl-4H-1,2,4-triazole-3-thiol

CAS No:73396-58-4

MF:C₆H₁₂N₄S

MW:172.251278877258

MDL:MFCD03494479

CID:573460

PubChem ID:2393252

Update Time:2025-06-10

4-amino-5-tert-butyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

- 3H-1,2,4-Triazole-3-thione,4-amino-5-(1,1-dimethylethyl)-2,4-dihydro-
- 4-Amino-5-tert-butyl-4H-1,2,4-triazole-3-thiol
- 4-amino-5-tert-butyl-2,4-dihydro-3H-1,2,4-triazole-3-thione
- Z56919231
- SCHEMBL11806260
- AKOS024416329
- MFCD03494479
- DTXSID90368444
- 4-AMINO-5-(TERT-BUTYL)-2,4-DIHYDRO-3H-1,2,4-TRIAZOLE-3-THIONE
- FT-0617531
- F1285-1595
- CS-0221002
- 73396-58-4
- EN300-08113
- AKOS001055539
- 4-amino-3-tert-butyl-1H-1,2,4-triazole-5-thione
- 4-Amino-5-(tert-butyl)-4H-1,2,4-triazole-3-thiol
- 4-amino-5-tert-butyl-4H-1,2,4-triazole-3-thiol
- MDL： MFCD03494479
- Inchi： 1S/C6H12N4S/c1-6(2,3)4-8-9-5(11)10(4)7/h7H2,1-3H3,(H,9,11)
- InChI Key： BMVRIMOCVZOKME-UHFFFAOYSA-N
- SMILES： S=C1NN=C(C(C)(C)C)N1N

Computed Properties

Exact Mass: 172.07826757g/mol
Monoisotopic Mass: 172.07826757g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 215
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.6
Topological Polar Surface Area: 85.7Å²

4-amino-5-tert-butyl-4H-1,2,4-triazole-3-thiol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	A249116-100mg	4-Amino-5-tert-butyl-4h-1,2,4-triazole-3-thiol	73396-58-4		100mg	$ 50.00	2022-06-08
TRC	A249116-500mg	4-Amino-5-tert-butyl-4h-1,2,4-triazole-3-thiol	73396-58-4		500mg	$ 135.00	2022-06-08
TRC	A249116-1g	4-Amino-5-tert-butyl-4h-1,2,4-triazole-3-thiol	73396-58-4		1g	$ 230.00	2022-06-08
abcr	AB369798-1 g	4-Amino-5-tert-butyl-4H-1,2,4-triazole-3-thiol	73396-58-4		1g	€313.00	2022-03-02
Matrix Scientific	077502-500mg	4-Amino-5-tert-butyl-4H-1,2,4-triazole-3-thiol	73396-58-4		500mg	$336.00	2023-09-10
Matrix Scientific	077502-1g	4-Amino-5-tert-butyl-4H-1,2,4-triazole-3-thiol	73396-58-4		1g	$420.00	2023-09-10
Matrix Scientific	077502-5g	4-Amino-5-tert-butyl-4H-1,2,4-triazole-3-thiol	73396-58-4		5g	$1260.00	2023-09-10
Enamine	EN300-25264-0.05g	4-amino-5-tert-butyl-4H-1,2,4-triazole-3-thiol	73396-58-4	97%	0.05g	$49.0	2023-02-14
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